Cas no 1355238-75-3 (1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)pyridin-3-yl)ethanol)

• Product Name: 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)pyridin-3-yl)ethanol
• CAS No: 1355238-75-3
• MF: C₁₆H₁₈N₂O
• MW: 254.326923847198
• CID: 5060716
• Update Time: 2025-10-28

1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)pyridin-3-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)pyridin-3-yl)ethanol
• 1-[6-(3,4-Dihydro-1H-isoquinolin-2-yl)-pyridin-3-yl]-ethanol

• Inchi： 1S/C16H18N2O/c1-12(19)14-6-7-16(17-10-14)18-9-8-13-4-2-3-5-15(13)11-18/h2-7,10,12,19H,8-9,11H2,1H3
• InChI Key： TWBOZFBLBCJWMC-UHFFFAOYSA-N
• SMILES： OC(C)C1=CN=C(C=C1)N1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 254.142
• Monoisotopic Mass: 254.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.4

Additional information on 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)pyridin-3-yl)ethanol

Comprehensive Overview of 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)pyridin-3-yl)ethanol (CAS No. 1355238-75-3)

1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)pyridin-3-yl)ethanol (CAS No. 1355238-75-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound features a pyridine core linked to a 3,4-dihydroisoquinoline moiety, with an ethanol substituent, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)pyridin-3-yl)ethanol has surged, driven by their relevance in medicinal chemistry and drug design. The compound's CAS No. 1355238-75-3 is frequently searched in academic and industrial databases, reflecting its importance in developing small-molecule inhibitors and therapeutic agents. Its structural complexity and functional groups make it a candidate for studying enzyme interactions and receptor binding, aligning with current trends in precision medicine.

The synthesis of 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)pyridin-3-yl)ethanol involves multi-step organic reactions, often employing catalytic hydrogenation and cross-coupling techniques. Its pyridine-isoquinoline hybrid structure is notable for its electron-rich properties, which enhance its utility in photocatalysis and ligand design. These attributes have led to its exploration in cancer research and neurodegenerative disease studies, where its potential to cross the blood-brain barrier is of particular interest.

From an industrial perspective, CAS No. 1355238-75-3 is valued for its scalability and compatibility with green chemistry principles. Manufacturers are optimizing its production to reduce environmental impact, a topic highly relevant to today's sustainability-focused market. Additionally, its stability under various pH conditions makes it suitable for formulation development, addressing the growing need for drug delivery systems.

In summary, 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)pyridin-3-yl)ethanol represents a critical intersection of chemical innovation and biomedical application. Its CAS No. 1355238-75-3 serves as a key identifier for researchers exploring its mechanistic pathways and therapeutic potential. As the scientific community continues to uncover its properties, this compound is poised to play a pivotal role in advancing targeted therapies and molecular engineering.